Cas no 1540202-52-5 (1-(2,2,5,5-tetramethyloxolan-3-yl)aminopropan-2-ol)

• Product Name: 1-(2,2,5,5-tetramethyloxolan-3-yl)aminopropan-2-ol
• CAS No: 1540202-52-5
• MF: C₁₁H₂₃NO₂
• MW: 201.305823564529
• CID: 5151490
• PubChem ID: 75356353
• Update Time: 2025-05-21

1-(2,2,5,5-tetramethyloxolan-3-yl)aminopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[(tetrahydro-2,2,5,5-tetramethyl-3-furanyl)amino]-
• 1-(2,2,5,5-tetramethyloxolan-3-yl)aminopropan-2-ol

• Inchi： 1S/C11H23NO2/c1-8(13)7-12-9-6-10(2,3)14-11(9,4)5/h8-9,12-13H,6-7H2,1-5H3
• InChI Key： SPHHHOSBLWQODI-UHFFFAOYSA-N
• SMILES： C(NC1CC(C)(C)OC1(C)C)C(O)C

Additional information on 1-(2,2,5,5-tetramethyloxolan-3-yl)aminopropan-2-ol

Professional Introduction to Compound with CAS No. 1540202-52-5 and Product Name: 1-(2,2,5,5-tetramethyloxolan-3-yl)aminopropan-2-ol

The compound identified by the CAS number 1540202-52-5 and the product name 1-(2,2,5,5-tetramethyloxolan-3-yl)aminopropan-2-ol represents a significant advancement in the field of chemical and biomedical research. This compound belongs to a class of molecules characterized by its unique structural framework, which integrates an oxazoline moiety with an aminopropanol backbone. The oxazoline ring, a five-membered heterocycle containing oxygen and nitrogen, is renowned for its versatility in coordination chemistry and biological interactions. The presence of the tetramethyl substitution pattern further enhances its steric and electronic properties, making it a valuable scaffold for drug design and material science applications.

Recent studies have highlighted the potential of oxazoline derivatives in medicinal chemistry due to their ability to mimic natural amino acids while maintaining high stability and reactivity. The compound 1-(2,2,5,5-tetramethyloxolan-3-yl)aminopropan-2-ol has been extensively investigated for its role in catalysis, polymerization, and as a precursor in the synthesis of more complex bioactive molecules. Its chiral nature, derived from the oxazoline ring, offers a promising avenue for developing enantioselective catalysts and chiral auxiliaries in asymmetric synthesis.

In the realm of biomedical applications, this compound has shown intriguing properties that warrant further exploration. The aminopropan-2-ol moiety provides a hydrophilic surface that enhances solubility and bioavailability, making it suitable for pharmaceutical formulations. Preliminary research indicates that this molecule may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The tetramethyl group on the oxazoline ring not only contributes to its stability but also influences its interaction with biological targets, potentially modulating enzyme activity or binding to specific protein receptors.

One of the most compelling aspects of 1-(2,2,5,5-tetramethyloxolan-3-yl)aminopropan-2-ol is its utility as a building block in the synthesis of novel therapeutic agents. Researchers have leveraged its structural features to develop inhibitors targeting diseases such as cancer and neurodegenerative disorders. The oxazoline ring’s ability to undergo metal coordination has been exploited in designing metalloenzymes mimics that could aid in drug delivery systems. Furthermore, its role as a ligand in transition metal catalysis has opened new possibilities for polymerization techniques that yield materials with tailored properties.

The chemical synthesis of this compound involves multi-step reactions that highlight the ingenuity of modern organic chemistry. The introduction of the tetramethyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and stereoselective oxidations, have been employed to construct the desired framework efficiently. These synthetic strategies not only underscore the compound’s complexity but also demonstrate the progress made in synthetic organic chemistry over recent decades.

From an industrial perspective, 1-(2,2,5,5-tetramethyloxolan-3-yl)aminopropan-2-ol holds promise for applications beyond pharmaceuticals. Its incorporation into polymer matrices can enhance material properties such as tensile strength and thermal stability. Additionally, its chiral nature makes it an attractive candidate for developing liquid crystals used in display technologies. As industries continue to seek innovative materials with superior performance characteristics, compounds like this one are likely to play a pivotal role.

The ongoing research into 1-(2,2,5,5-tetramethyloxolan-3-yl)aminopropan-2-ol underscores the importance of interdisciplinary collaboration between chemists, biologists, and engineers. By integrating insights from various fields, scientists are uncovering new ways to harness this compound’s potential. For instance, computational modeling has been instrumental in predicting how it interacts with biological targets at the molecular level. These computational studies complement experimental efforts by providing rapid screening of potential modifications and optimizing drug-like properties.

The future prospects for this compound are vast and multifaceted. As synthetic techniques evolve and our understanding of biological systems deepens，the applications of 1-(2，２，５，５-tetramethyloxolan－３－yl）aminopropan－２－ol are expected to expand further。 Whether it serves as a key intermediate in drug development or as a novel material component，its unique structural features ensure that it will remain at forefront of scientific innovation for years to come。